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THRIVE-AA Long-Term Extension Study Design

The long-term efficacy and safety data for deuruxolitinib primarily come from the open-label extension

(OLE) studies of the Phase 3 THRIVE-AA1 and THRIVE-AA2 trials [1]. The core design of these studies is

summarized below.

Table 1: Key Elements of the THRIVE-AA Phase 3 Program and Open-Label Extension

Element Description

Compound Deuruxolitinib (formerly CTP-543), an oral selective inhibitor of Janus kinases
(JAK) 1 and 2 [1] [2].

Indication Adults with moderate-to-severe alopecia areata [1] [3].

Initial Phase Two randomized, double-blind, placebo-controlled Phase 3 trials (THRIVE-AA1

and THRIVE-AA2) over 52 weeks [1].

Dosing in Core
Study

Patients received deuruxolitinib (8 mg or 12 mg twice daily) or placebo [2].

Extension Phase Open-label extension (OLE) for patients who completed the initial 52-week

study [1].
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Element Description

Dosing in OLE Patients from the core study continued or switched to deuruxolitinib 8 mg twice
daily [1].

Primary Efficacy
Measure

Severity of Alopecia Tool (SALT) score ≤20, indicating 20% or less scalp hair
loss [3].

Long-Term Efficacy and Safety Outcomes

Data from the open-label extension studies show that deuruxolitinib not only maintains hair regrowth but

can lead to improved responses over time.

Table 2: Summary of Long-Term Efficacy and Safety from the OLE Studies

Category Findings

| Efficacy | - Durable Response: Patients maintained hair regrowth achieved during the initial 52-week

period [1].

Improved Response: Some patients achieved even greater efficacy over time during the OLE [1]. | |

Safety & Tolerability | - The therapy was found to be safe with a consistent profile over time [1].
Most Frequent Adverse Events (with 8 mg BID): Headache (12%), acne (10%), nasopharyngitis

(8%), elevated serum creatine phosphokinase (CPK) (5%), and weight gain (3%) [2]. | | Serious
Safety Events | - Thromboembolic Events: At the 8 mg BID dose, no events were reported in the

first 52 weeks; one deep vein thrombosis (DVT) was reported later in the OLE. The 12 mg BID dose
was associated with a higher incidence (5 events in the first 52 weeks) [2].

Infections: Serious infection rate was low (0.6%). Incidences of herpes simplex (1.8%) and herpes
zoster (1.2%) were reported, with no observed tuberculosis reactivation [2].

Laboratory Abnormalities: Included dyslipidemia (5.8%), anemia (2%), neutropenia (1.3%), and
elevated liver enzymes (<1%) [2]. |

Mechanism of Action and Experimental Protocol

Understanding the drug's mechanism is key to its application in research and development.
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Mechanism of Action (MoA) Alopecia areata is an autoimmune disease where CD8+ T cells attack hair

follicles, primarily driven by the JAK-STAT signaling pathway [4]. Cytokines like interleukin-15 (IL-15) and

interferon-gamma (IFN-γ) bind to their receptors on immune and follicular epithelial cells, triggering JAK

enzyme phosphorylation and activation of STAT proteins [4] [5]. Activated STATs dimerize and translocate

to the nucleus, promoting the transcription of pro-inflammatory genes that perpetuate the autoimmune attack

and disrupt hair follicle immune privilege [4] [5]. As a selective JAK1 and JAK2 inhibitor, deuruxolitinib

blocks this signaling cascade, reducing inflammation and allowing hair follicles to recover and re-enter the

growth phase [2].

The diagram below illustrates this pathway and the site of deuruxolitinib's inhibition.
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Recommended Monitoring Protocol Based on the safety profile, the following monitoring is recommended

for patients on deuruxolitinib [2] [6]:

Baseline Testing:
Complete Blood Count (CBC) with differential.

Comprehensive Metabolic Panel, including liver enzymes (ALT, AST).
Fasting lipid panel.

Serologies for Hepatitis B/C and HIV.
Tuberculosis (TB) testing (e.g., interferon-gamma release assay or tuberculin skin test).

CYP2C9 genotyping (to identify poor metabolizers) [2] [6].
Pregnancy test for individuals of childbearing potential.

Follow-up Monitoring: Repeat CBC, liver enzymes, and lipid panel approximately every 3 months
[2].

Future Directions in Alopecia Areata Treatment

Expert commentary suggests the future treatment landscape for chronic conditions like alopecia areata may

involve sequential or combination therapies [1]. The goal is to use fast-acting agents like oral JAK inhibitors

(e.g., deuruxolitinib) to rapidly induce hair regrowth, then maintain the response with a targeted biologic

therapy that may offer a more favorable long-term safety profile and require less intensive monitoring [1].

This approach aims to balance high efficacy with long-term patient safety.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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